(2Z)-3-(benzenesulfonyl)-N-(3-chloro-4-methoxyphenyl)-2H-chromen-2-imine
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Description
(2Z)-3-(benzenesulfonyl)-N-(3-chloro-4-methoxyphenyl)-2H-chromen-2-imine is a useful research compound. Its molecular formula is C22H16ClNO4S and its molecular weight is 425.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Photochemical Applications
Photo-reorganization of chromenone derivatives has been explored for synthesizing angular pentacyclic compounds. This method represents a green and convenient synthesis approach without the need for specific and toxic reagents, highlighting its utility in creating complex organic scaffolds through photochemical reactions (Dalai et al., 2017).
Antitumor Mechanisms and Synthesis
Research has shown that benzochromene derivatives possess significant cytotoxicity against various human cancer cell lines. The study focused on the synthesis of β-enaminonitrile-linked 8-methoxy-1H-benzo[f]chromene moieties and analyzed their antitumor mechanisms, providing a basis for developing novel anticancer therapies (Elgaafary et al., 2021).
Antibacterial Activity
New derivatives from Chromen-2-one have been synthesized and tested for antibacterial activity . The study demonstrates the potential of chromen-2-one derivatives as effective antibacterial agents, suggesting their applicability in addressing microbial resistance (Behrami, 2018).
Molecular Docking and Antimicrobial Studies
The synthesis of 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile demonstrated favorable antimicrobial activities. Molecular docking analysis provided insights into its potential mechanism of action, furthering our understanding of how such compounds interact with microbial targets (Okasha et al., 2022).
Crown Ether Chemistry
Crown ether derivatives of chromenones have been synthesized, showcasing the integration of chromenone structures with crown ethers to study cation association constants. This research illustrates the versatility of chromenone derivatives in creating complex molecules with specific binding properties (Bulut & Erk, 2001).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-(3-chloro-4-methoxyphenyl)chromen-2-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClNO4S/c1-27-20-12-11-16(14-18(20)23)24-22-21(13-15-7-5-6-10-19(15)28-22)29(25,26)17-8-3-2-4-9-17/h2-14H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTDOPZFCXGCOSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N=C2C(=CC3=CC=CC=C3O2)S(=O)(=O)C4=CC=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.